Cas no 946862-14-2 (1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)-)

• Product Name: 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)-
• CAS No: 946862-14-2
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 5229628
• Update Time: 2026-03-07

1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)-

• Inchi： 1S/C9H9BrO3/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7,11H,4-5H2/t7-/m1/s1
• InChI Key： FHFTXZYDHDDIBD-SSDOTTSWSA-N
• SMILES： [C@@H](C1=CC=C2OCOC2=C1)(O)CBr

Additional information on 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)-

Comprehensive Overview of 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)- (CAS No. 946862-14-2)

The compound 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)- (CAS No. 946862-14-2) is a chiral benzodioxole derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a bromomethyl group and a benzodioxole core, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its stereospecific properties and versatility in creating complex molecules.

One of the key features of 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)- is its role in asymmetric synthesis. The presence of the (αS) configuration allows for the creation of enantiomerically pure compounds, which are crucial in drug development. This aligns with the growing demand for chiral molecules in the pharmaceutical industry, where purity and specificity are paramount. Recent trends in green chemistry and sustainable synthesis have also highlighted the importance of such intermediates in reducing waste and improving efficiency.

The benzodioxole moiety in this compound is known for its stability and bioactivity, making it a common scaffold in medicinal chemistry. Derivatives of 1,3-Benzodioxole-5-methanol have been explored for their potential in treating neurological disorders, inflammation, and other health conditions. This has spurred interest in CAS No. 946862-14-2 as a building block for novel therapeutics, particularly in the context of precision medicine and targeted drug delivery systems.

From a synthetic perspective, the bromomethyl group in 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)- offers reactivity that can be leveraged for further functionalization. This makes the compound a versatile tool for chemists working on cross-coupling reactions, nucleophilic substitutions, and other transformative processes. The compound’s compatibility with modern catalytic methods further enhances its utility in industrial and academic settings.

Market dynamics for 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)- reflect its niche but growing application base. Suppliers and manufacturers are focusing on high-purity batches to meet the demands of pharmaceutical R&D and specialty chemical production. The compound’s relevance in drug discovery pipelines and its alignment with regulatory standards for chiral intermediates contribute to its steady market presence.

In summary, 1,3-Benzodioxole-5-methanol, α-(bromomethyl)-, (αS)- (CAS No. 946862-14-2) is a compound of significant scientific and industrial interest. Its structural features, synthetic versatility, and applications in asymmetric synthesis and medicinal chemistry make it a valuable asset for researchers and manufacturers alike. As the fields of green chemistry and precision medicine continue to evolve, the demand for such specialized intermediates is expected to rise, further cementing its importance in the chemical landscape.